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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the techniques used for the enrichment

of Gadolinium-160 (¹⁶⁰Gd), a stable isotope of significant interest for research and medical

applications, particularly as a precursor for the production of the therapeutic radionuclide

Terbium-161 (¹⁶¹Tb). This document outlines the primary enrichment methodologies, presents

available quantitative data, and provides generalized experimental protocols.

Introduction to Gadolinium-160 and Its Applications
Gadolinium is a rare earth element with seven naturally occurring isotopes. Gadolinium-160,

with a natural abundance of approximately 21.86%, is a crucial starting material for the

production of ¹⁶¹Tb.[1] The production of ¹⁶¹Tb is achieved through the neutron irradiation of a

highly enriched ¹⁶⁰Gd target in a nuclear reactor.[1][2][3] The resulting ¹⁶¹Tb is a promising

radionuclide for targeted cancer therapy due to its unique decay characteristics, which include

the emission of both beta particles and Auger electrons, making it effective for treating

micrometastases.[3] The combination of diagnostic and therapeutic capabilities within the

terbium isotope family (theranostics) makes the availability of highly enriched ¹⁶⁰Gd a critical

factor in advancing these next-generation cancer treatments.[1][4]

Gadolinium-160 Enrichment Techniques
Several techniques can be employed to enrich ¹⁶⁰Gd. The choice of method depends on the

desired enrichment level, production scale, and economic factors. The most prominent
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techniques include Electromagnetic Isotope Separation (EMIS), Atomic Vapor Laser Isotope

Separation (AVLIS), and Plasma Separation Process (PSP). Chromatographic methods have

also been explored for gadolinium isotope separation on a smaller scale.

Quantitative Data on Enrichment Techniques
The following table summarizes the available quantitative data for various ¹⁶⁰Gd enrichment

techniques. It is important to note that much of the detailed performance data for these

technologies is proprietary or not widely published.

Technique
Achieved/Repor

ted Purity (%)
Throughput

Key

Advantages
Key Challenges

Electromagnetic

Isotope

Separation

(EMIS)

High purity

achievable

Milligrams to

tens of grams

annually[5][6]

High enrichment

factor, applicable

to most

elements.[5]

Low throughput,

high operational

costs.[7]

Atomic Vapor

Laser Isotope

Separation

(AVLIS)

High purity

potential

Potentially higher

than EMIS

High selectivity,

lower energy

consumption

than EMIS.[8][9]

Technically

complex,

requires precise

laser tuning.[9]

Plasma

Separation

Process (PSP)

>70% for ¹⁵⁷Gd

(demonstrated)

Kilogram to ton

scale

annually[10]

High throughput,

suitable for large-

scale production.

[10][11]

High capital cost,

complex plasma

physics.[12]

Ion Exchange

Chromatography

Enrichment

demonstrated,

quantitative

purity varies

Laboratory scale

Lower capital

cost, simpler

setup.

Lower separation

efficiency per

stage, requires

long columns

and elution

times.[4][13]

Experimental Protocols
The following sections provide generalized experimental protocols for the key enrichment

techniques and the subsequent production of Terbium-161. These are intended to provide a

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 11 Tech Support

https://www.isotopes.gov/sites/default/files/2019-07/Isotope-Program--Enriched-Stable-Isotopes.pdf
https://www.isotopes.gov/sites/default/files/2021-01/EnrichedStableIsotopesBrochure%20-%20FINAL%20for%20web_sm.pdf
https://www.isotopes.gov/sites/default/files/2019-07/Isotope-Program--Enriched-Stable-Isotopes.pdf
https://www.osti.gov/servlets/purl/15014826
https://en.wikipedia.org/wiki/Atomic_vapor_laser_isotope_separation
https://www.nrc.gov/docs/ml1204/ml12045a051.pdf
https://www.nrc.gov/docs/ml1204/ml12045a051.pdf
https://www.osti.gov/servlets/purl/1647749
https://www.osti.gov/servlets/purl/1647749
https://www.researchgate.net/publication/245073124_Production_of_stable_isotopes_utilizing_the_plasma_separation_process
https://www.davidpublisher.com/Public/uploads/Contribute/5625eb678b9e3.pdf
https://www.semanticscholar.org/paper/Terbium-radionuclides-for-theranostic-applications-Laere-Koole/9c672a740a49229a05090e425d2d0a655715e26e
https://api.pageplace.de/preview/DT0400.9783527608676_A23594751/preview-9783527608676_A23594751.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


foundational understanding of the methodologies.

Protocol for Electromagnetic Isotope Separation (EMIS)
EMIS separates isotopes based on the principle that charged particles with different masses

will follow different trajectories in a magnetic field.

Principle:

Vaporization: A gadolinium compound (e.g., GdCl₃) or metallic gadolinium is heated in a

vacuum to create an atomic vapor.

Ionization: The atomic vapor is bombarded with electrons to create positively charged

gadolinium ions (Gd⁺).

Acceleration: The ions are accelerated by a high-voltage electric field.

Magnetic Separation: The accelerated ion beam is passed through a strong magnetic field,

which deflects the ions into curved paths. The radius of curvature is dependent on the mass-

to-charge ratio of the ion. Lighter isotopes are deflected more than heavier isotopes.

Collection: The separated isotopic beams are collected in individual pockets.

Generalized Experimental Workflow:

Ion Source Separation Stage

Collection

Gadolinium Feed Material
(e.g., Gd Metal)

Vaporization
(High Temperature)

Ionization
(Electron Bombardment)

Ion Acceleration
(High Voltage) Magnetic Deflection Isotope Collectors Enriched ¹⁶⁰Gd

Other Gd Isotopes
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Generalized workflow for Electromagnetic Isotope Separation (EMIS) of ¹⁶⁰Gd.

Protocol for Atomic Vapor Laser Isotope Separation
(AVLIS)
AVLIS utilizes precisely tuned lasers to selectively ionize the desired isotope from a vapor

stream.

Principle:

Vaporization: Metallic gadolinium is vaporized to produce an atomic beam.

Selective Excitation: A laser is tuned to a specific wavelength that is only absorbed by ¹⁶⁰Gd

atoms, exciting them to a higher energy state.

Ionization: A second laser provides enough energy to ionize the excited ¹⁶⁰Gd atoms, leaving

other isotopes in a neutral state.

Extraction: The positively charged ¹⁶⁰Gd ions are deflected by an electric field and collected

on a charged plate.

Generalized Experimental Workflow:
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Generalized workflow for Atomic Vapor Laser Isotope Separation (AVLIS) of ¹⁶⁰Gd.
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Protocol for Plasma Separation Process (PSP)
PSP utilizes ion cyclotron resonance to selectively energize and separate isotopes in a plasma.

Principle:

Plasma Generation: A gadolinium-containing material is vaporized and ionized to create a

plasma.

Magnetic Confinement: The plasma is confined by a strong, uniform magnetic field.

Selective Energization: An oscillating electric field is applied at the specific ion cyclotron

resonance frequency of ¹⁶⁰Gd ions. This causes the ¹⁶⁰Gd ions to absorb energy and spiral

outwards with a larger radius.

Collection: The energized ¹⁶⁰Gd ions are collected on plates positioned to intercept their

larger orbits, while the other isotopes with smaller orbits pass through.

Generalized Experimental Workflow:

Plasma Generation
Separation

Collection

Gadolinium Feed Vaporization &
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Depleted Gd
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Generalized workflow for Plasma Separation Process (PSP) of ¹⁶⁰Gd.

Protocol for Production of Terbium-161 from Enriched
Gadolinium-160
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This protocol outlines the process of producing no-carrier-added (NCA) ¹⁶¹Tb from an enriched

¹⁶⁰Gd target.

Principle: Enriched ¹⁶⁰Gd₂O₃ is irradiated with thermal neutrons in a nuclear reactor. The ¹⁶⁰Gd

captures a neutron to become ¹⁶¹Gd, which then rapidly beta-decays to ¹⁶¹Tb. The ¹⁶¹Tb is then

chemically separated from the remaining ¹⁶⁰Gd target material.

Experimental Protocol:

Target Preparation:

Weigh a precise amount of highly enriched (e.g., >97.5%) ¹⁶⁰Gd₂O₃ powder.

Encapsulate the powder in a suitable container for irradiation (e.g., a quartz ampoule).

Neutron Irradiation:

Irradiate the encapsulated target in a nuclear reactor with a high thermal neutron flux.

Irradiation time will depend on the desired activity of ¹⁶¹Tb.

Target Dissolution:

After a suitable cooling period, dissolve the irradiated ¹⁶⁰Gd₂O₃ target in a strong acid

(e.g., HCl or HNO₃).

Radiochemical Separation (Extraction Chromatography):

Prepare an extraction chromatography column (e.g., using LN2 resin).

Condition the column with the appropriate acid solution.

Load the dissolved target solution onto the column.

Elute the ¹⁶¹Tb from the column using a specific concentration of acid (e.g., a gradient of

nitric acid), while the gadolinium remains on the resin.[14]

Collect the fractions containing the purified ¹⁶¹Tb.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://www.wiley.com/en-gb/Laser+Isotope+Separation+in+Atomic+Vapor-p-9783527608676
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b083645?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control:

Perform gamma spectrometry to determine the radionuclidic purity of the ¹⁶¹Tb solution.

Use ICP-MS or ICP-OES to determine the chemical purity and quantify any residual

gadolinium.[14]

Workflow for ¹⁶¹Tb Production and Theranostic Application:
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Workflow from ¹⁶⁰Gd enrichment to ¹⁶¹Tb production and its theranostic application.
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Conclusion
The enrichment of Gadolinium-160 is a critical step in the supply chain for the production of

the promising therapeutic radioisotope Terbium-161. While several advanced techniques exist

for isotope enrichment, the specific choice of method involves a trade-off between the desired

purity, required throughput, and economic viability. The continued development and

optimization of these enrichment technologies will be essential for meeting the growing

demand for ¹⁶¹Tb and advancing the field of theranostics in nuclear medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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